Cas no 15403-22-2 (methyl 4-(3-hydroxypropyl)benzoate)

• Product Name: methyl 4-(3-hydroxypropyl)benzoate
• CAS No: 15403-22-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1328036
• PubChem ID: 14425137
• Update Time: 2025-04-20

methyl 4-(3-hydroxypropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-hydroxypropyl)-, methyl ester
• methyl 4-(3-hydroxypropyl)benzoate
• 15403-22-2
• DA-09907
• ARNGRGQYXABYAT-UHFFFAOYSA-N
• G83081
• BDBM558419
• SCHEMBL2654777
• DTXSID90560143
• methyl4-(3-hydroxypropyl)benzoate
• US11365192, Example 46-3
• 4-(3-hydroxy-propyl)-benzoic acid methyl ester
• EN300-1843549
• A1-15660
• methyl 4-(-hydroxypropyl)benzoate

• Inchi： 1S/C11H14O3/c1-14-11(13)10-6-4-9(5-7-10)3-2-8-12/h4-7,12H,2-3,8H2,1H3
• InChI Key： ARNGRGQYXABYAT-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53